Cas no 916220-05-8 (3-(4-Chloro-2-methylphenyl)benzoic acid)

3-(4-Chloro-2-methylphenyl)benzoic acid structure
916220-05-8 structure
Product Name:3-(4-Chloro-2-methylphenyl)benzoic acid
CAS No:916220-05-8
MF:C14H11ClO2
MW:246.688943147659
MDL:MFCD16657009
CID:996619
Update Time:2025-09-05

3-(4-Chloro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-2'-methyl-[1,1'-biphenyl]-3-carboxylic acid
    • 3-(4-Chloro-2-methylphenyl)benzoic acid
    • 4'-chloro-2'-methylbiphenyl-3-carboxylic acid
    • [1,1'-Biphenyl]-3-carboxylic acid, 4'-chloro-2'-methyl-
    • DFYRPLGXXFUTLB-UHFFFAOYSA-N
    • 5426AC
    • AK102797
    • AX8234336
    • 4'-Chloro-2'-methyl-biphenyl-3-carboxylic acid
    • 4'-Chloro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
    • 4′-Chloro-2′-methyl[1,1′-biphenyl]-3-carboxylic acid (ACI)
    • MDL： MFCD16657009
    • Inchi： 1S/C14H11ClO2/c1-9-7-12(15)5-6-13(9)10-3-2-4-11(8-10)14(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key： DFYRPLGXXFUTLB-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C2C(C)=CC(Cl)=CC=2)C=CC=1)O

Computed Properties

  • Exact Mass: 246.04500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.262
  • PSA: 37.30000
  • LogP: 4.01360

3-(4-Chloro-2-methylphenyl)benzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(4-Chloro-2-methylphenyl)benzoic acid Pricemore >>

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3-(4-Chloro-2-methylphenyl)benzoic acid Production Method

Production Method 1

618-51-9 618-51-9
209919-30-2 209919-30-2
916220-05-8 916220-05-8
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium Solvents: Isopropanol ,  Water ;  overnight, 80 °C
Reference
Optimization of GPR40 Agonists for Type 2 Diabetes
Liu, Jiwen; et al, ACS Medicinal Chemistry Letters, 2014, 5(5), 517-521

Production Method 2

618-51-9 618-51-9
209919-30-2 209919-30-2
916220-05-8 916220-05-8
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium Solvents: Isopropanol ,  Water ;  overnight, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 2
Reference
Discovery of the imidazole-derived GPR40 agonist AM-3189
Ma, Zhihua; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(1), 15-20

Production Method 3

14495-51-3 14495-51-3
850623-38-0 850623-38-0
916220-05-8 916220-05-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: (SP-4-3)-[2,6-Bis[(di-1-piperidinylphosphino-κP)amino]phenyl-κC]chloropalladium Solvents: 1-Butanol ,  1,4-Dioxane ,  Water ;  25 °C; 6 h, 25 °C → 100 °C
1.2 Reagents: Water ;  100 °C; 100 °C → rt
Reference
The 1,3-Diaminobenzene-Derived Aminophosphine Palladium Pincer Complex {C6H3[NHP(piperidinyl)2]2Pd(Cl)} - A Highly Active Suzuki-Miyaura Catalyst with Excellent Functional Group Tolerance
Bolliger, Jeanne L.; et al, Advanced Synthesis & Catalysis, 2010, 352(6), 1075-1080

3-(4-Chloro-2-methylphenyl)benzoic acid Raw materials

3-(4-Chloro-2-methylphenyl)benzoic acid Preparation Products

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